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Compound of Interest

Compound Name: Dgat1-IN-3

Cat. No.: B3182581 Get Quote

Introduction

Dgat1-IN-3 is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 1 (DGAT1),

an enzyme crucial in the final step of triglyceride synthesis. DGAT1 plays a significant role in

lipid metabolism, making it a key target in research related to obesity, dyslipidemia, and

metabolic syndrome.[1][2] Accurate preparation of a Dgat1-IN-3 stock solution is the

foundational step for reliable and reproducible experimental results in both in vitro and in vivo

studies. These application notes provide a detailed protocol for the preparation, storage, and

handling of Dgat1-IN-3 stock solutions.

Mechanism of Action

Dgat1-IN-3 exerts its inhibitory effect on DGAT1, which catalyzes the conversion of

diacylglycerol (DAG) and fatty acyl-CoA to triacylglycerol (TAG). By blocking this terminal and

committed step in triglyceride synthesis, Dgat1-IN-3 effectively reduces the production of

triglycerides. The inhibitor has shown high potency with an IC50 of 38 nM for human DGAT1

and 120 nM for rat DGAT1.[1][2]

Applications

The prepared Dgat1-IN-3 stock solution can be utilized in a variety of experimental settings,

including:
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In vitro enzyme activity assays: To determine the inhibitory effect on DGAT1 activity in

isolated enzyme preparations or cell lysates.

Cell-based assays: For studying the effects of DGAT1 inhibition on cellular lipid metabolism,

such as lipid droplet formation and fatty acid uptake in various cell lines.

In vivo studies: In animal models to investigate the pharmacological effects of DGAT1

inhibition on metabolic parameters like body weight, plasma lipid levels, and glucose

tolerance.

Quantitative Data Summary
For ease of reference, the key quantitative data for Dgat1-IN-3 are summarized in the table

below.

Property Value Citations

Molecular Weight 420.39 g/mol

Formula C₂₀H₁₉F₃N₄O

Appearance Solid

IC₅₀ (human DGAT1) 38 nM [1][2]

IC₅₀ (rat DGAT1) 120 nM [1][2]

Solubility in DMSO ≥ 50 mg/mL [3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][3]

Storage (Solid) 2 years at -20°C [4]

Storage (Stock in DMSO)
6 months at -80°C or 1 month

at -20°C (protect from light)
[1][4]

Experimental Protocol: Preparation of a 10 mM
Dgat1-IN-3 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Dgat1-IN-3 in DMSO.
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Materials:

Dgat1-IN-3 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of Dgat1-IN-3 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

Weighing the Compound: Carefully weigh out the desired amount of Dgat1-IN-3 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, you would need to weigh 4.20 mg of Dgat1-IN-3.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 420.39 g/mol = 0.0042039 g = 4.20 mg

Dissolving the Compound:

Transfer the weighed Dgat1-IN-3 powder into a sterile microcentrifuge tube or an amber

glass vial.
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Add the calculated volume of DMSO to the tube. For 4.20 mg of the compound, add 1 mL

of DMSO to achieve a 10 mM concentration.

Tightly cap the tube or vial.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has completely dissolved. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL or

20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

For long-term storage, place the aliquots at -80°C, where they can be stored for up to 6

months.[1][4] For short-term storage, -20°C for up to one month is suitable.[1][4] Always

protect the stock solution from light.[1]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Dgat1-IN-3 and DMSO.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Refer to the Material Safety Data Sheet (MSDS) for Dgat1-IN-3 and DMSO for complete

safety and handling information.
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Caption: Workflow for the preparation of a 10 mM Dgat1-IN-3 stock solution.

Diacylglycerol (DAG)

DGAT1 Enzyme

Substrate

Fatty Acyl-CoA

Substrate

Triacylglycerol (TAG)
(Lipid Droplets)

Catalyzes Synthesis

Dgat1-IN-3

Inhibits

Click to download full resolution via product page

Caption: Inhibition of the DGAT1 signaling pathway by Dgat1-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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